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Compound of Interest

Compound Name: Lmk-235

Cat. No.: B612164 Get Quote

This document provides immediate and essential safety protocols, logistical information, and

detailed experimental guidelines for the handling and use of Lmk-235, a potent and selective

inhibitor of histone deacetylases (HDACs) 4 and 5. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices and effective

experimental design.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Lmk-235, which should be considered hazardous until further information is

available, stringent adherence to safety protocols is mandatory to prevent exposure.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

prevent eye contact.

Hand Protection Chemical-resistant Gloves

Nitrile or other suitable

material. Inspect for tears

before use.

Body Protection Laboratory Coat
Fully fastened to protect skin

and clothing.

Respiratory Protection NIOSH-approved Respirator

Recommended when handling

the solid form to avoid dust

inhalation.

General Handling Precautions:

Avoid contact with eyes, skin, and clothing.[2]

Do not ingest or inhale the compound.[1]

Wash hands thoroughly after handling.[1][2]

Work in a well-ventilated area, preferably in a chemical fume hood.

Remove and wash contaminated clothing before reuse.[2]

Logistical Information: Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of Lmk-235 and ensuring

laboratory safety.

Storage:

Long-term: Store at -20°C in a tightly sealed container.[1][2]

Short-term: Can be stored at 2-8°C.[2]
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Keep in a dry and well-ventilated place.[2]

Lmk-235 is supplied as a crystalline solid and is stable for at least four years when stored at

-20°C.[1]

Disposal Plan: Dispose of Lmk-235 and any contaminated materials in accordance with local,

state, and federal regulations.

Waste Identification: All materials that have come into contact with Lmk-235, including

unused compound, solutions, contaminated labware (e.g., pipette tips, tubes), and PPE,

should be considered chemical waste.

Waste Segregation: Collect all Lmk-235 waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Container Management: Keep the waste container closed when not in use. Store in a

designated secondary containment area away from incompatible materials.

Final Disposal: Arrange for pickup and disposal by a licensed chemical waste management

company. Do not dispose of Lmk-235 down the drain.[2]

Quantitative Data Summary
The following tables summarize key quantitative data for Lmk-235.

Inhibitory Activity (IC₅₀ Values):
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HDAC Isoform IC₅₀ (nM)

HDAC5 4.2

HDAC4 11.9

HDAC6 55.7[3]

HDAC1 320[3]

HDAC11 852[3]

HDAC2 881[3]

HDAC8 1278[3]

Solubility:

Solvent Solubility

DMSO ~30 mg/mL[1]

Dimethyl formamide (DMF) ~30 mg/mL[1]

Ethanol ~10 mg/mL[1]

1:1 solution of DMSO:PBS (pH 7.2) ~0.5 mg/mL[1]

Experimental Protocols
Below are detailed methodologies for key experiments involving Lmk-235.

Protocol 1: Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of Lmk-235 on cancer cell lines.

Cell Seeding: Seed cells (e.g., A2780, Cal27, Kyse510) in a 96-well plate at a density of

5,000-10,000 cells per well and incubate for 24 hours.[2]

Compound Treatment: Prepare serial dilutions of Lmk-235 in the appropriate cell culture

medium. Add the different concentrations of Lmk-235 to the wells.
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Incubation: Incubate the plate for 72 hours.[2]

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well.[2]

Formazan Solubilization: After an appropriate incubation period (typically 2-4 hours), dissolve

the formazan precipitate in DMSO.[2]

Absorbance Measurement: Measure the absorbance at 544 nm and 690 nm using a

microplate reader.[2]

Data Analysis: Calculate cell viability as a percentage of the untreated control.

Protocol 2: Western Blot for Protein Expression Analysis

This protocol is used to detect changes in protein levels (e.g., HDAC4, HDAC5, acetylated

histones) following treatment with Lmk-235.

Cell Treatment: Treat cells (e.g., CCRF-SB, OCI-LY3) with various concentrations of Lmk-
235 (e.g., 0.25 to 4 µM) for a specified time (e.g., 24 hours).[3]

Cell Lysis: Harvest the cells and lyse them in a suitable lysis buffer containing protease and

phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a standard

method (e.g., BCA assay).

SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-

polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in

TBST) for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against the

target proteins (e.g., HDAC4, HDAC5, acetylated histone H3, β-actin) overnight at 4°C.[3]
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Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-

conjugated secondary antibody for 1-2 hours at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Analysis: Quantify the band intensities and normalize to a loading control like β-actin.[3]

Visualizations: Signaling Pathway and Experimental
Workflow
The following diagrams illustrate key processes related to Lmk-235.
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Caption: Regulation of HDAC4/5 activity by cellular localization and inhibition by Lmk-235.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.medchemexpress.com/LMK-235.html
https://www.benchchem.com/product/b612164?utm_src=pdf-body
https://www.benchchem.com/product/b612164?utm_src=pdf-body-img
https://www.benchchem.com/product/b612164?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC16631/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Treat cells with Lmk-235

Cell Lysis and Protein Quantification

SDS-PAGE Gel Electrophoresis

Protein Transfer to PVDF Membrane

Blocking with 5% BSA or Milk

Primary Antibody Incubation (e.g., anti-HDAC5)

Secondary Antibody Incubation (HRP-conjugated)

ECL Detection and Imaging

Data Analysis and Normalization

End: Quantified Protein Levels

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b612164?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A standard workflow for Western blot analysis of protein expression after Lmk-235
treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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